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Compound of Interest

Compound Name: 2-Methylhexanoic acid

Cat. No.: B1204627 Get Quote

Proper disposal of 2-Methylhexanoic acid is critical for ensuring laboratory safety and

environmental protection. As a corrosive and flammable substance, it requires handling and

disposal according to strict protocols. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to manage 2-Methylhexanoic
acid waste safely and in compliance with regulations.

Immediate Safety and Handling Precautions
Before handling 2-Methylhexanoic acid, it is imperative to be fully aware of its hazards and to

use appropriate personal protective equipment (PPE).

Hazard Identification: This chemical is classified as hazardous. It is a flammable liquid and is

corrosive, causing severe skin burns and eye damage.[1][2] Inhalation may cause

respiratory irritation.[1]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area

or a chemical fume hood.[1] Essential PPE includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[1]
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Handling: Keep the chemical away from heat, sparks, and open flames.[1] Use non-sparking

tools and take precautionary measures against static discharge.[1] Do not ingest or breathe

mists or vapors.[1] Ensure eyewash stations and safety showers are readily accessible.[1]

Chemical and Physical Properties
Understanding the properties of 2-Methylhexanoic acid is essential for its safe handling and

storage.

Property Value

CAS Number 4536-23-6[1]

Molecular Formula C₇H₁₄O₂[2]

Molecular Weight 130.19 g/mol [2]

Appearance Colorless to light yellow liquid[2]

Flash Point 57 °C (134.6 °F) - closed cup

Boiling Point 209-210 °C

Density 0.918 g/mL at 25 °C

Hazards
Flammable Liquid (Category 3), Skin Corrosion

(Category 1B), Eye Damage (Category 1)[1]

Proper Disposal Protocol
The disposal of 2-Methylhexanoic acid must be managed as hazardous waste.[1] Under no

circumstances should it be disposed of down the sanitary sewer.[3][4] Adherence to institutional

and local regulations is mandatory.

Experimental Methodology for Waste Handling and
Disposal

Waste Segregation and Collection:
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Collect waste 2-Methylhexanoic acid and any materials contaminated with it (e.g., paper

towels, pipette tips) in a designated hazardous waste container.[4]

Crucially, do not mix this waste stream with other chemicals, especially bases, oxidizing

agents, cyanides, or sulfides, to prevent violent reactions.[1][5][6]

Container Selection:

Use a container made of compatible material (e.g., glass or specific types of plastic) that

will not react with the acid.[3][5] The original product container is often the best choice.[3]

Acids should never be stored in metal containers.[4][5]

The container must be in good condition, free from leaks, and have a secure, screw-top

cap.[3][5] Do not fill the container beyond 90% capacity to allow for expansion.[5]

Waste Container Labeling:

Label the container clearly with a "Hazardous Waste" label as soon as waste is added.[4]

The label must include the full chemical name: "2-Methylhexanoic Acid".[4] If it is a

mixture, list all components and their approximate percentages.[5]

Ensure the appropriate hazard pictograms (Corrosive, Flammable) are clearly visible on

the label.[6]

Temporary Storage:

Store the sealed waste container in a designated, cool, and well-ventilated satellite

accumulation area.[1][4]

The storage location must be away from heat sources, sparks, and open flames.[1]

Store acids in a dedicated acid cabinet and segregate them from bases and other

incompatible chemical classes.[4][5]

Utilize secondary containment (such as a tub or bucket) to contain potential leaks or spills.

[3][4]
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Arranging for Final Disposal:

Dispose of the waste through your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal company.[3][4]

Follow your organization's specific procedures for requesting a chemical waste pickup.[4]

Waste generators are responsible for ensuring the waste is classified, packaged, and

disposed of in accordance with all local, regional, and national regulations.[1][7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylhexanoic acid.
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Caption: Decision workflow for the disposal of 2-Methylhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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